Cas no 872857-30-2 (N-(2-ethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-30-2
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 5511211
• PubChem ID: 4091057
• Update Time: 2025-06-21

N-(2-ethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• N-(2-ethoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• N-(2-ethoxyphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• F2001-0540
• 872857-30-2
• AKOS024619365
• N-(2-ethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C24H25N3O5/c1-2-32-21-10-6-4-8-19(21)25-24(30)23(29)18-15-27(20-9-5-3-7-17(18)20)16-22(28)26-11-13-31-14-12-26/h3-10,15H,2,11-14,16H2,1H3,(H,25,30)
• InChI Key： QEVMVOQSRKEGLA-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C(C(NC3C=CC=CC=3OCC)=O)=O)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(2-ethoxyphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

N-(2-Ethoxyphenyl)-2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-indol-3-yl}-2-Oxoacetamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-indol-3-yl}-2-Oxoacetamide, commonly referenced by its CAS Registry Number CAS No. 872857-30-2, is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development.

The molecular structure of CAS No. 872857-30-2 is characterized by a central indole ring system, which is a well-known scaffold in medicinal chemistry due to its versatility and ability to interact with various biological targets. The indole moiety is further substituted with a morpholine group, which adds to the compound's complexity and potential bioactivity. Morpholine, a six-membered ring containing oxygen, is often employed in drug design for its ability to enhance solubility and improve pharmacokinetic properties.

Recent studies have highlighted the potential of N-(2-Ethoxyphenyl)-... as a candidate for targeting specific protein kinases, which are crucial in various pathological processes such as cancer and inflammatory diseases. The ethoxyphenyl group attached to the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. The synthesis pathway has been reported in several peer-reviewed journals, underscoring the compound's importance in contemporary organic chemistry.

From a pharmacological perspective, CAS No. 872857-30-2 has demonstrated selectivity towards certain kinase targets, making it a valuable tool for studying enzyme inhibition mechanisms. Preclinical studies have shown that the compound exhibits moderate potency in vitro, with promising results in cellular assays. These findings suggest that further optimization could lead to the development of more effective therapeutic agents.

The structural versatility of this compound also makes it an attractive candidate for exploring other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. By modifying specific functional groups within the molecule, researchers can potentially enhance its efficacy and reduce off-target effects.

In conclusion, N-(2-Ethoxyphenyl)-... represents an exciting advancement in medicinal chemistry, offering a unique combination of structural features and biological activity. As research continues to uncover its full potential, this compound holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.